Cas no 666234-13-5 (3-(methoxymethoxy)pyridine-4-carbaldehyde)

3-(Methoxymethoxy)pyridine-4-carbaldehyde is a versatile intermediate in organic synthesis, particularly valued for its reactive aldehyde functional group and protected hydroxyl moiety. The methoxymethoxy (MOM) group enhances stability while allowing selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. This compound is commonly employed in the preparation of pharmaceuticals, agrochemicals, and fine chemicals, where its pyridine core contributes to heterocyclic diversity. Its high purity and well-defined reactivity profile ensure consistent performance in nucleophilic additions, condensations, and transition-metal-catalyzed transformations. The structural features of this aldehyde facilitate efficient derivatization, supporting applications in medicinal chemistry and material science.

3-(methoxymethoxy)pyridine-4-carbaldehyde structure

666234-13-5 structure

Product Name:3-(methoxymethoxy)pyridine-4-carbaldehyde

CAS No:666234-13-5

MF:C₈H₉NO₃

MW:167.161962270737

MDL:MFCD18820824

CID:1021361

PubChem ID:45091058

Update Time:2025-06-07

3-(methoxymethoxy)pyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Pyridinecarboxaldehyde,3-(methoxymethoxy)-(9CI)
- 3-(methoxymethoxy)pyridine-4-carbaldehyde
- VDGILGBFPIUZAI-UHFFFAOYSA-N
- 3-(methoxymethoxy)isonicotinaldehyde
- 4-pyridinecarbaldehyde,3-(methoxymethoxy)-
- 3-methoxymethoxypyridine-4-carbaldehyde
- 666234-13-5
- EN300-253151
- SCHEMBL3416435
- 3-methoxymethoxy-pyridine-4-carbaldehyde
- MDL： MFCD18820824
- Inchi： 1S/C8H9NO3/c1-11-6-12-8-4-9-3-2-7(8)5-10/h2-5H,6H2,1H3
- InChI Key： VDGILGBFPIUZAI-UHFFFAOYSA-N
- SMILES： O(COC)C1C=NC=CC=1C=O

Computed Properties

Exact Mass: 167.058243149g/mol
Monoisotopic Mass: 167.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 48.4Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-253151-0.05g	3-(methoxymethoxy)pyridine-4-carbaldehyde	666234-13-5	95%	0.05g	$229.0	2023-09-14
Enamine	EN300-253151-0.1g	3-(methoxymethoxy)pyridine-4-carbaldehyde	666234-13-5	95%	0.1g	$342.0	2023-09-14
Enamine	EN300-253151-0.25g	3-(methoxymethoxy)pyridine-4-carbaldehyde	666234-13-5	95%	0.25g	$487.0	2023-09-14
Enamine	EN300-253151-0.5g	3-(methoxymethoxy)pyridine-4-carbaldehyde	666234-13-5	95%	0.5g	$768.0	2023-09-14
Enamine	EN300-253151-1.0g	3-(methoxymethoxy)pyridine-4-carbaldehyde	666234-13-5	95%	1.0g	$986.0	2023-03-01
Enamine	EN300-253151-2.5g	3-(methoxymethoxy)pyridine-4-carbaldehyde	666234-13-5	95%	2.5g	$1931.0	2023-09-14
Enamine	EN300-253151-5.0g	3-(methoxymethoxy)pyridine-4-carbaldehyde	666234-13-5	95%	5.0g	$2858.0	2023-03-01
Enamine	EN300-253151-10.0g	3-(methoxymethoxy)pyridine-4-carbaldehyde	666234-13-5	95%	10.0g	$4236.0	2023-03-01
Enamine	EN300-253151-1g	3-(methoxymethoxy)pyridine-4-carbaldehyde	666234-13-5	95%	1g	$986.0	2023-09-14
Enamine	EN300-253151-5g	3-(methoxymethoxy)pyridine-4-carbaldehyde	666234-13-5	95%	5g	$2858.0	2023-09-14